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CAS No.: 148477-71-8

Cat. No.: S003090

Spirodiclofen Risk Profile & Properties

Source /

Assessment Aspect Key Findings & Data
Context

Chronic Dietary Risk Deemed safe for adult consumers; residues in tomatoes were [1]
below EU Maximum Residue Levels (MRLS) at harvest.

Toxicological Profile  Low acute toxicity; not an eye or dermal irritant (but a potential [2]

(Mammals) skin sensitizer). The most sensitive target organ is the adrenal
gland.
Dissipation in Crops  Half-life in tomato fruit: 1.91-2.38 days. It dissipates more [1]

slowly than spiromesifen.

| Aquatic Life Benchmarks (EPA, pg/L)

e Freshwater Invertebrates (Chronic)
e Estuarine/Marine Invertebrates (Chronic) | 22.1 1.43 | [3] | | Mode of Action | Inhibits acetyl-
coenzyme A carboxylase (ACCase), disrupting lipid biosynthesis. | [1] [4] |
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Detailed Experimental Protocols

The data in the table above is derived from standardized and rigorous scientific methods. Here are the

detailed protocols behind these key findings.

Residue Dissipation and Chronic Dietary Risk Study [1]

¢ Field Trials: Spirodiclofen was applied to tomato crops under field conditions at both the authorized
and doubled authorized doses.
e Sample Analysis:
o Extraction: Tomato fruits were extracted with acetonitrile.
o Clean-up & Analysis: The extract was diluted and analyzed using UPLC-MSI/MS (Ultra-
Performance Liquid Chromatography-Tandem Mass Spectrometry).
o Quality Control: The method was validated with high recovery rates (over 91%) and low
relative standard deviations (under 16%), ensuring data reliability.
¢ Risk Assessment: The chronic risk was assessed by comparing the final residue concentrations
found in the tomatoes at harvest with established safety standards (EU MRLS).

Aquatic Life Benchmarking [3]

e Data Source: The U.S. Environmental Protection Agency (EPA) establishes Aquatic Life Benchmarks
based on toxicity values from scientific studies.

¢ Methodology: The benchmarks are derived from the most sensitive values for each taxon (e.g.,
freshwater invertebrates) obtained from studies conducted according to EPA regulatory guidelines.

e Application: These benchmarks are used to estimate the concentration below which a pesticide is
not expected to pose a risk to aquatic organisms.

Spirodiclofen Risk Assessment Workflow

The following diagram outlines the general workflow for evaluating the risks of a pesticide like

spirodiclofen, from initial analysis to final risk characterization for both human health and the environment.

Key Insights for Researchers
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e Chronic Risk is Well-Characterized: The available data supports a robust chronic risk assessment,
concluding a low risk to consumers from dietary exposure when the pesticide is used according to
label instructions [1] [2].

e The Data Gap on Acute Risk: The lack of readily available acute risk quantification for humans
suggests that spirodiclofen may not present a significant acute toxicological concern at expected
exposure levels, leading regulators to focus more on its long-term profile.

¢ Environmental and Resistance Risks are Significant. Beyond human health, the critical risks
associated with spirodiclofen involve its toxicity to aquatic invertebrates and the rapid development
of resistance in mite populations, which is a major practical challenge for its sustained use [3] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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